![molecular formula C14H21N B1354213 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine CAS No. 92050-16-3](/img/structure/B1354213.png)
5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine
Overview
Description
5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine is a chemical compound with the CAS Number: 92050-16-3 . It has a molecular weight of 203.33 and its IUPAC name is 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenamine . It is stored in a dark place, sealed in dry, at room temperature .
Synthesis Analysis
A one-step procedure was developed for the multigram synthesis of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-diol, and its three 1-substituted derivatives and 1-substituted 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-dione were obtained . This compound was synthesized for the first time by Frémy oxidation of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21N/c1-13(2)7-8-14(3,4)12-9-10(15)5-6-11(12)13/h5-6,9H,7-8,15H2,1-4H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Detailed NMR and mass spectrometry studies indicate that the ligand forms 1:2 complexes with lanthanide (III) perchlorates where the aliphatic rings are conformationally constrained whereas 1:1 complexes are formed with lanthanide (III) nitrates where the rings are conformationally mobile .Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Organic Chemistry
This compound is used in the synthesis of 1-Substituted 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-diols and 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-dione . These compounds, as well as their synthetic analogs, are widely used in organic chemistry .
Bioorganic Chemistry
The compound and its derivatives play an essential role in bioorganic chemistry . They are used in the metabolism of plants and living organisms .
Coordination Chemistry
In coordination chemistry, this compound and its derivatives are used . They play a crucial role in the formation of complex compounds .
Polymer Chemistry
In polymer chemistry, this compound and its derivatives are used . They are involved in the formation of polymers .
Inhibition of Free Radical Processes
Both catechols and o-quinones inhibit free radical processes . This compound and its derivatives can act as inhibitors of these processes .
Photoinitiating Systems
This compound and its derivatives can act as photoactive components of initiating systems like Norrish II that are sensitive up to λ 650 nm . They are used in photoinitiating systems .
Leukemia Research
AM580, a derivative of this compound, stimulates the maturation of granulocytes in NB4 promyelocytic leukemia cell line and APL (acute promyelocytic leukemia) blasts . It is used in gene expression studies of leukemia-retinoic acid receptor (PHL-RAR) cell line differentiation .
Cancer Research
AM580 suppresses endometrial cancer cell proliferation . It is used in cancer research, particularly in the study of endometrial cancer .
Mechanism of Action
Target of Action
Similar compounds such as catechols and o-quinones, which play an essential role in the metabolism of plants and living organisms, have been shown to inhibit free radical processes .
Mode of Action
It is known that o-quinones, a class of compounds to which this compound is related, can act as photoactive components of initiating systems like norrish ii that are sensitive up to λ 650 nm .
Biochemical Pathways
Related compounds such as catechols and o-quinones are known to inhibit free radical processes .
Result of Action
It is known that related compounds such as o-quinones can act as photoactive components of initiating systems .
Safety and Hazards
Future Directions
The compound has been used in the synthesis of tamibarotene , indicating potential applications in medical treatments. Additionally, the possibility of obtaining new trisubstituted o-benzoquinones was demonstrated by introducing a (3,5-dimethyl-1H-pyrazol-1-yl)methyl substituent into the molecule . This suggests potential future directions for research and development involving this compound.
properties
IUPAC Name |
5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N/c1-13(2)7-8-14(3,4)12-9-10(15)5-6-11(12)13/h5-6,9H,7-8,15H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMDKYPNODLTUMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(C2=C1C=CC(=C2)N)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50466874 | |
Record name | 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50466874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92050-16-3 | |
Record name | 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50466874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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